Cas no 819864-56-7 (1-Propanesulfonic acid, 3-[[1-(hydroxymethyl)cyclohexyl]amino]-)

1-Propanesulfonic acid, 3-[[1-(hydroxymethyl)cyclohexyl]amino]- structure
819864-56-7 structure
Product Name:1-Propanesulfonic acid, 3-[[1-(hydroxymethyl)cyclohexyl]amino]-
CAS No:819864-56-7
MF:C10H21NO4S
MW:251.343042135239
CID:702048
PubChem ID:59771467
Update Time:2025-04-19

1-Propanesulfonic acid, 3-[[1-(hydroxymethyl)cyclohexyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid, 3-[[1-(hydroxymethyl)cyclohexyl]amino]-
    • 3-[[1-(hydroxymethyl)cyclohexyl]amino]propane-1-sulfonic acid
    • SCHEMBL10277631
    • DTXSID80732913
    • 3-{[1-(Hydroxymethyl)cyclohexyl]amino}propane-1-sulfonic acid
    • 819864-56-7
    • Inchi: 1S/C10H21NO4S/c12-9-10(5-2-1-3-6-10)11-7-4-8-16(13,14)15/h11-12H,1-9H2,(H,13,14,15)
    • InChI Key: AERUGIFIQGQOTM-UHFFFAOYSA-N
    • SMILES: S(CCCNC1(CO)CCCCC1)(=O)(=O)O

Computed Properties

  • Exact Mass: 251.11912932g/mol
  • Monoisotopic Mass: 251.11912932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 95Ų
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